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Compound of Interest

Compound Name: 4-Chloro-3-ethylphenol

Cat. No.: B1220485

An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-3-ethylphenol (CAS
14143-32-9), a critical diagnostic and research tool in the study of malignant hyperthermia
(MH). This document details its chemical and physical properties, synthesis, and safety
protocols. A significant focus is placed on its pharmacological application as a ryanodine
receptor agonist, including its mechanism of action on intracellular calcium signaling and its use
in the in vitro contracture test (IVCT) for diagnosing MH susceptibility. Detailed experimental
protocols and visual diagrams of signaling pathways and experimental workflows are provided
to support its application in research and drug development.

Chemical and Physical Properties

4-Chloro-3-ethylphenol is a solid, light yellow to off-white compound. Its primary utility in a
research context is as a ryanodine receptor antagonist, making it a valuable tool for studying
calcium signaling pathways.[1]
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Property Value Reference
CAS Number 14143-32-9 [2]
Molecular Formula CsHoCIO [3]
Molecular Weight 156.61 g/mol [2]
Melting Point 45-50 °C [2]
Flash Point 113 °C (closed cup) [2]
Form Solid [2]

DVKVZPIRWWREJC-
INChl Key [2]
UHFFFAOYSA-N

SMILES CCclcc(O)ceclCl [2]

Synthesis

Two primary synthesis routes for 4-Chloro-3-ethylphenol have been described in the
literature.[3]

Method 1: Chlorination of 3-ethylphenol This method involves the chlorination of 3-ethylphenol
using sulfuryl chloride (SO2Cl2) in the presence of a ferric chloride (FeCls) catalyst within a
carbon tetrachloride (CCla) solvent.[3]

Method 2: Sandmeyer Reaction An alternative route involves the addition of a hydroxyl group
to 1-ethyl-2-nitrobenzene, followed by an acidic workup and a Sandmeyer reaction with
copper(l) chloride (CuCl).[3]

Pharmacological Profile: Mechanism of Action

4-Chloro-3-ethylphenol is a potent agonist of the ryanodine receptor (RyR), a class of
intracellular calcium channels primarily located on the sarcoplasmic and endoplasmic
reticulum.[1][4] Its agonistic activity leads to the release of stored calcium ions (Ca2*) from
these intracellular stores into the cytoplasm.[5][6] This property makes it a valuable tool for
investigating Ca2*-induced Ca2* release mechanisms and their roles in cellular physiology and
pathophysiology.[1]
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Interestingly, while it triggers Ca?* release, 4-Chloro-3-ethylphenol has also been shown to
inhibit store-operated Ca?* entry (SOCE) by directly blocking ORAI1-3 channels from an
extracellular site.[7][8] This dual action—releasing stored calcium while preventing its entry
from the extracellular space—provides a specific mechanism to study intracellular calcium
dynamics.

The following diagram illustrates the signaling pathway of 4-Chloro-3-ethylphenol:
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Mechanism of 4-Chloro-3-ethylphenol Action

Applications in Malignant Hyperthermia Research

The primary application of 4-Chloro-3-ethylphenol is in the diagnosis and research of
Malignant Hyperthermia (MH), a pharmacogenetic disorder of skeletal muscle.[9] MH-
susceptible individuals have a hypermetabolic response to certain anesthetics, which is linked
to mutations in the ryanodine receptor. 4-Chloro-3-ethylphenol is used in the in vitro
contracture test (IVCT) to assess the sensitivity of muscle biopsies to RyR agonists.[9][10]

Experimental Protocol: In Vitro Contracture Test (IVCT)

The IVCT is the gold standard for diagnosing MH susceptibility.[9] The following is a
generalized protocol based on methodologies described in the literature. Specific parameters
may vary between laboratories.

Objective: To determine the contracture response of isolated skeletal muscle fibers to 4-
Chloro-3-ethylphenol, thereby assessing MH susceptibility.

Materials:

o Skeletal muscle biopsy specimen

Krebs-Ringer solution

4-Chloro-3-ethylphenol stock solution

Tissue bath with continuous carboxygenation (95% Oz, 5% CO3z) maintained at 37°C

Force transducer and recording equipment
Methodology:
e Muscle Specimen Preparation:

o Transport the muscle biopsy to the laboratory in Krebs-Ringer solution at ambient
temperature. The test should be completed within 5 hours of the biopsy.[11][12]
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o Prepare muscle specimens measuring 20-25 mm in length and 2-3 mm in thickness.[11]
[12]

o Suspend the specimen in the tissue bath containing Krebs-Ringer solution.[11][12]
o Equilibration and Baseline Measurement:
o Allow the muscle to equilibrate in the bath.

o Slowly stretch the muscle to a predetermined optimal length to establish a baseline force.
[11][12]

e Cumulative Dosing Protocol:

o Expose the muscle specimen to cumulatively increasing concentrations of 4-Chloro-3-
ethylphenol (e.g., 12.5, 25, 50, 75, 100, 200 umol/L).[9][10]

o Administer each successive concentration as soon as the maximum contracture from the
previous dose is reached, or after a set time (e.g., 3 minutes) if no contracture occurs.[11]

o Continuously record the force of contraction.
o Data Analysis:
o Measure the increase in baseline force at each concentration.

o A significant and sustained increase in muscle contracture at lower concentrations of 4-
Chloro-3-ethylphenol is indicative of MH susceptibility.[9][10] Notably, a clear distinction
between MH-susceptible and normal muscle is often observed at concentrations of 75
pmol/L and above, with no overlap between the groups.[9]

The following diagram outlines the experimental workflow for the IVCT:
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In Vitro Contracture Test (IVCT) Workflow
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Safety and Handling

4-Chloro-3-ethylphenol is classified as a hazardous substance and requires careful handling.

Hazard Statement GHS Classification Precautionary Measures
Causes skin irritation Skin Irrit. 2 H315
Causes serious eye irritation Eye Irrit. 2 H319
May cause respiratory irritation ~ STOT SE 3 H335

Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles

e Hand Protection: Protective gloves

o Respiratory Protection: Dust mask (type N95 or equivalent)

Handling and Storage:

Store in a well-ventilated place.

Keep container tightly closed.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Conclusion

4-Chloro-3-ethylphenol is an indispensable tool for the study of malignant hyperthermia and
intracellular calcium signaling. Its well-defined mechanism as a ryanodine receptor agonist
allows for targeted investigations into the pathophysiology of MH and other calcium-related
disorders. The detailed protocols and pathways provided in this guide are intended to support
researchers and drug development professionals in the effective and safe application of this
compound. Further research into its dual role as both a Ca?* release agent and a SOCE
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inhibitor may open new avenues for understanding complex calcium homeostasis in various
cell types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-Chloro-3-ethylphenol (CAS 14143-
32-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220485#cas-number-14143-32-9-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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